Cas no 1806794-02-4 (4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1806794-02-4
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4853048
• Update Time: 2025-07-23

4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C8H8F2N4/c9-8(10)7-5(13)1-4(2-11)14-6(7)3-12/h1,8H,2,11H2,(H2,13,14)
• InChI Key： HVINTMZTPYLAIV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CN)C=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: -0.3
• Topological Polar Surface Area: 88.7

Additional information on 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine

4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine: A Multifunctional Scaffold for Modern Medicinal Chemistry

4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine represents a unique chemical scaffold that has garnered significant attention in recent years due to its potential applications in drug discovery and biological activity modulation. This compound, with the CAS number 1806794-02-4, is characterized by its complex heterocyclic structure, which includes a pyridine ring functionalized with multiple amine groups, a cyano group, and a difluoromethyl substituent. These structural features contribute to its diverse pharmacological profiles, making it an attractive candidate for further chemical modification and biological evaluation.

Recent studies have highlighted the synthetic versatility of 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine, particularly in the context of targeted drug design. Researchers have demonstrated its utility as a building block for the development of small molecule inhibitors targeting key protein kinases and enzyme pathways associated with various pathophysiological conditions. The presence of multiple reactive functional groups allows for the incorporation of drug-like properties through click chemistry approaches, enhancing its potential for drug repurposing and structure-activity relationship (SAR) studies.

One of the most promising applications of 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine lies in its ability to serve as a template for the design of fluorinated analogs, which have shown improved metabolic stability and enhanced bioavailability in preclinical models. A 2023 study published in Journal of Medicinal Chemistry reported that fluorine substitution at the 3-position significantly modulates the hydrophobicity and lipophilicity of the molecule, leading to improved cell membrane permeability and target engagement in in vitro assays. This finding underscores the importance of functional group optimization in the development of next-generation therapeutics.

From a synthetic perspective, the 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine scaffold offers unique opportunities for asymmetric synthesis and enantioselective reactions. The presence of both amine groups and a cyano group provides multiple points of functionalization, enabling the creation of chiral derivatives with potential pharmacological relevance. Recent advancements in transition metal catalysis have further expanded the synthetic toolkit for modifying this scaffold, allowing for the precise introduction of heteroatoms and functional groups to tailor its biological activity.

Experimental data from in vitro studies suggest that 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine exhibits modest antitumor activity against a panel of prostate cancer cell lines. A 2022 publication in Anticancer Research demonstrated that this compound induces apoptosis through the mitochondrial pathway, with minimal toxicity to normal prostate epithelial cells. These findings highlight its potential as a candidate for cancer therapy, particularly in the context of targeted drug delivery systems.

Furthermore, the 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine scaffold has shown promise in the development of antimicrobial agents. A 2021 study published in ACS Infectious Diseases reported that derivatives of this compound exhibit activity against multidrug-resistant bacteria, with the fluorinated analogs showing enhanced efficacy compared to their non-fluorinated counterparts. The fluorine atom appears to play a critical role in modulating the hydrophobic interactions with bacterial cell membranes, thereby improving the microbial uptake and intracellular activity of the compound.

From a mechanistic standpoint, the 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine scaffold may interact with various biological targets, including ion channels, receptors, and enzymes. The cyano group is particularly notable for its ability to act as a hydrogen bond acceptor, which could facilitate protein-ligand interactions in targeted therapies. Additionally, the amine groups may participate in electrostatic interactions with proteins or cell membranes, further enhancing its biological activity.

Despite its promising pharmacological potential, the 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine scaffold is not without challenges. One of the primary concerns is its chemical stability under physiological conditions. While the fluorinated analogs show improved stability, the parent compound may undergo hydrolysis or oxidative degradation in vivo, which could limit its therapeutic efficacy. Ongoing research is focused on developing prodrug strategies and chemical modifications to enhance its metabolic stability and bioavailability.

In conclusion, 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine represents a versatile chemical scaffold with significant potential in drug discovery and biological research. Its unique structural features, including the cyano group, amine groups, and difluoromethyl substituent, make it an attractive candidate for further chemical modification and biological evaluation. As research in this area continues to evolve, the 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine scaffold is poised to play a pivotal role in the development of next-generation therapeutics targeting a wide range of pathophysiological conditions.

Further in vivo studies are needed to fully elucidate the pharmacokinetic and pharmacodynamic profiles of 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine and its derivatives. Additionally, structure-based drug design approaches could provide valuable insights into optimizing its target specificity and efficacy. As the field of drug discovery continues to advance, compounds like 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine will undoubtedly remain at the forefront of innovative therapeutic development.

Overall, the 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine scaffold represents a promising platform for the development of new drugs with broad therapeutic applications. Its unique chemical structure, combined with the potential for chemical modification and biological evaluation, positions it as a valuable asset in the pursuit of next-generation therapeutics. As research in this area continues to expand, the 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine scaffold is expected to play a significant role in the future of drug discovery and biomedical research.

With continued investigation and innovation, the 4-Amino-6-(aminomethyl)-2-cyano-3-(difluoromethyl)pyridine scaffold has the potential to contribute significantly to the development of new and effective treatments for a wide range of medical conditions. Its unique properties and versatility make it an attractive candidate for further research and development, and it is likely to remain a key focus in the field of drug discovery for years to come.